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Compound of Interest

Tert-butyl (4-methylpiperidin-4-
Compound Name:
YL)carbamate

Cat. No.: B062008

IUPAC Name: tert-butyl N-(4-methylpiperidin-4-yl)carbamate[1]

This technical guide provides a comprehensive overview of tert-butyl (4-methylpiperidin-4-
yl)carbamate, a key intermediate in pharmaceutical and chemical synthesis. The document
details its chemical and physical properties, a standard synthesis protocol, and its applications
in drug development and research.

Chemical and Physical Properties

The fundamental properties of tert-butyl (4-methylpiperidin-4-yl)carbamate are summarized
in the table below, providing a quick reference for researchers.
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Property Value

CAS Number 163271-08-7

Molecular Formula C11H22N202[1]

Molecular Weight 214.30 g/mol

Appearance White to off-white powder[1]

Boiling Point 308.407 °C at 760 mmHg[1]

Density 1.014 g/cm3[1]

Flash Point 140.32 °C[1]

pKa 12.75 + 0.20 (Predicted)[1]

Solubility Soluble in organic solvents, insoluble in water.

[1]

Synthesis Protocol

A general and effective method for the synthesis of tert-butyl (4-methylpiperidin-4-
yl)carbamate involves the deprotection of a benzoyl-protected precursor.[2]

General Procedure from (1-benzoyl-4-methylpiperidin-4-yl)carbamate:[2]

o Dissolution: Dissolve tert-Butyl (1-benzoyl-4-methylpiperidin-4-yl)carbamate (1.0 mmol, 318
mg) in ethanol (3 mL).

e Hydrolysis: Add 6 N aqueous sodium hydroxide (6.0 mmol, 1.0 mL) to the solution.
o Reflux: Heat the reaction mixture at reflux for 8 hours.

o Concentration: Upon completion of the reaction, concentrate the mixture under reduced
pressure.

o Extraction: Add ethyl acetate (30 mL) to the concentrated residue.

e Washing: Separate the organic layer and wash it twice with distilled water.
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» Drying: Dry the organic layer over anhydrous magnesium sulfate.

« |solation: Concentrate the dried organic layer under reduced pressure and dry the resulting
product to yield tert-butyl (4-methylpiperidin-4-yl)carbamate.

Characterization Data:[2]
e Mass Spectrum (El, m/z): 214 [M]*

e 'H-NMR (CDCls) &: 4.37 (1H, br s), 2.84-2.80 (4H, m), 1.91 (2H, dt, J = 13.3, 3.9 Hz), 1.51
(2H, td, J = 12.9, 6.2 Hz), 1.44 (9H, s), 1.34 (3H, s)

Experimental Workflow Diagram

The following diagram illustrates the key steps in the synthesis of tert-butyl (4-
methylpiperidin-4-yl)carbamate.
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Synthesis workflow for tert-butyl (4-methylpiperidin-4-yl)carbamate.
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Applications in Research and Drug Development

Tert-butyl (4-methylpiperidin-4-yl)carbamate is a valuable building block in organic
synthesis, with significant applications in the pharmaceutical industry.[1][2] Its structure,
featuring a protected amine on a piperidine scaffold, makes it a versatile intermediate for the
synthesis of more complex molecules.[1]

o Pharmaceutical Intermediates: It serves as a crucial intermediate in the synthesis of various
pharmaceutical compounds.[1] The tert-butoxycarbonyl (Boc) protecting group allows for
selective reactions at other positions of the molecule, which can be later removed under
acidic conditions.

e Drug Discovery: This compound is utilized by medicinal chemists to introduce the 4-methyl-
4-aminopiperidine moiety into potential drug candidates. This structural motif is found in a
range of biologically active molecules.

» Development of Therapeutic Agents: It is used in the synthesis of compounds being
investigated as potential therapeutic agents.[2]

Logical Relationship Diagram

The following diagram outlines the logical relationship of tert-butyl (4-methylpiperidin-4-
yl)carbamate as a synthetic intermediate.
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Role as a key synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b062008#iupac-name-for-tert-butyl-4-methylpiperidin-
4-yl-carbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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